Cas no 155488-34-9 (Tricyclo[6.3.1.02,5]dodecane-1,9-diol,4,4,8-trimethyl-, 9-acetate, [1R-(1a,2a,5b,8b,9b)]- (9CI))

• Product Name: Tricyclo[6.3.1.02,5]dodecane-1,9-diol,4,4,8-trimethyl-, 9-acetate, [1R-(1a,2a,5b,8b,9b)]- (9CI)
• CAS No: 155488-34-9
• Molecular Formula: C₁₇H₂₈O₃
• Molecular Weight: 280.40242
• CID: 98048
• PubChem ID: 3955970

Tricyclo[6.3.1.02,5]dodecane-1,9-diol,4,4,8-trimethyl-, 9-acetate, [1R-(1a,2a,5b,8b,9b)]- (9CI) Properties

Names and Identifiers

• Tricyclo[6.3.1.02,5]dodecane-1,9-diol,4,4,8-trimethyl-, 9-acetate, [1R-(1a,2a,5b,8b,9b)]- (9CI)
• 1,9-Caryolanediol 9-acetate
• [ "" ]
• (1R,2S,5R,8S,9S)-4,4,8-Trimethyltricyclo[6.3.1.02,5]dodecane-1,9-diol 9-acetate
• KBio2_006254
• Spectrum3_001271
• KBio3_002362
• KBio2_003686
• SPBio_000312
• KBioSS_001118
• KBioGR_001933
• Spectrum_000638
• 1-hydroxy-4,4,8-trimethyltricyclo[6.3.1.0?,?]dodecan-9-yl acetate
• SPECTRUM300052
• BSPBio_002862
• NCGC00095575-02
• Spectrum5_000033
• KBio1_001228
• CCG-38592
• Spectrum4_001447
• SpecPlus_000188
• Spectrum2_000316
• NCGC00095575-01
• SDCCGMLS-0066496.P001
• DivK1c_006284
• 155488-34-9
• SENECRASSIDIOL 6-ACETATE
• KBio2_001118
• (1-hydroxy-4,4,8-trimethyl-9-tricyclo[6.3.1.02,5]dodecanyl) acetate

• InChIKey： LRFYCTLMXJJJHZ-JYXJIEJFSA-N
• Inchi： InChI=1S/C17H28O3/c1-11(18)20-14-6-8-17(19)10-16(14,4)7-5-12-13(17)9-15(12,2)3/h12-14,19H,5-10H2,1-4H3/t12-,13+,14+,16+,17+/m0/s1
• SMILES： CC(O[C@@H]1CC[C@@]2([C@@H]3CC(C)(C)[C@H]3CC[C@@]1(C2)C)O)=O

Computed Properties

• Exact Mass: 280.20400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 280.204
• Heavy Atom Count: 20
• Complexity: 430
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• LogP: 3.29550
• PSA: 46.53000
• Boiling Point: 353.3±35.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• Flash Point: 135.3±18.7 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3